Cas no 2007107-61-9 (2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-)
2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-
-
- Inchi: 1S/C8H15NO/c1-6(10)5-7-3-2-4-8(7)9/h7-8H,2-5,9H2,1H3/t7-,8+/m1/s1
- InChI Key: FCGZIBIDTGUPBK-SFYZADRCSA-N
- SMILES: C([C@H]1CCC[C@@H]1N)C(=O)C
2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-796674-0.05g |
rac-1-[(1R,2S)-2-aminocyclopentyl]propan-2-one |
2007107-61-9 | 95% | 0.05g |
$888.0 | 2024-05-22 | |
| Enamine | EN300-796674-0.1g |
rac-1-[(1R,2S)-2-aminocyclopentyl]propan-2-one |
2007107-61-9 | 95% | 0.1g |
$930.0 | 2024-05-22 | |
| Enamine | EN300-796674-0.25g |
rac-1-[(1R,2S)-2-aminocyclopentyl]propan-2-one |
2007107-61-9 | 95% | 0.25g |
$972.0 | 2024-05-22 | |
| Enamine | EN300-796674-0.5g |
rac-1-[(1R,2S)-2-aminocyclopentyl]propan-2-one |
2007107-61-9 | 95% | 0.5g |
$1014.0 | 2024-05-22 | |
| Enamine | EN300-796674-1.0g |
rac-1-[(1R,2S)-2-aminocyclopentyl]propan-2-one |
2007107-61-9 | 95% | 1.0g |
$1057.0 | 2024-05-22 | |
| Enamine | EN300-796674-2.5g |
rac-1-[(1R,2S)-2-aminocyclopentyl]propan-2-one |
2007107-61-9 | 95% | 2.5g |
$2071.0 | 2024-05-22 | |
| Enamine | EN300-796674-5.0g |
rac-1-[(1R,2S)-2-aminocyclopentyl]propan-2-one |
2007107-61-9 | 95% | 5.0g |
$3065.0 | 2024-05-22 | |
| Enamine | EN300-796674-10.0g |
rac-1-[(1R,2S)-2-aminocyclopentyl]propan-2-one |
2007107-61-9 | 95% | 10.0g |
$4545.0 | 2024-05-22 |
2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-
2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-: A Comprehensive Overview in Modern Chemical Biology
2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- is a fascinating compound with significant implications in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 2007107-61-9, has garnered attention due to its unique structural features and potential biological activities. The molecule consists of an acetone backbone substituted with a cyclopentylamine moiety, specifically configured with a stereochemical arrangement of (1R,2S). This stereochemistry is crucial for its interaction with biological targets and has been the focus of numerous studies.
The< strong>cyclopentylamine group in this compound introduces a chiral center, which is essential for its pharmacological properties. Chirality plays a pivotal role in drug design, as the biological activity of a molecule can be highly dependent on its stereochemical configuration. The (1R,2S) configuration of the cyclopentylamine moiety in 2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- suggests that it may exhibit specific interactions with biological receptors or enzymes, making it a valuable candidate for further investigation.
In recent years, there has been growing interest in the development of novel scaffolds for drug discovery. The combination of an acetone group and a substituted cyclopentylamine ring provides a unique chemical framework that can be modified to explore various biological pathways. Researchers have been exploring the potential of this compound as a lead structure for developing new therapeutic agents. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may possess similar or even enhanced pharmacological properties.
The< strong>stereochemical purity of 2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- is another critical aspect that makes it attractive for pharmaceutical applications. Stereoisomers often exhibit different biological activities, and achieving high enantiomeric purity is essential for ensuring the efficacy and safety of a drug candidate. The synthesis of this compound requires careful control over reaction conditions to obtain the desired (1R,2S) configuration. Advances in synthetic methodologies have enabled the efficient preparation of enantiomerically pure compounds like this one, facilitating their use in medicinal chemistry.
One of the most exciting areas of research involving 2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- is its potential as an intermediate in the synthesis of more complex molecules. The presence of both an acetone and an amine group allows for further functionalization through various chemical reactions. This flexibility makes it a valuable building block for constructing novel drug candidates targeting various diseases. For instance, researchers have explored its use in the development of compounds that interact with enzymes involved in metabolic pathways or receptors implicated in neurological disorders.
The< strong>cAS number 2007107-61-9 provides a unique identifier for this compound and facilitates its tracking in scientific literature and databases. This standardized nomenclature ensures that researchers around the world can accurately reference and utilize this compound in their studies. The CAS system is maintained by the Chemical Abstracts Service and is widely recognized as the gold standard for chemical nomenclature.
In conclusion, 2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel- represents a promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, including the (1R,2S) stereochemistry of the cyclopentylamine moiety and its potential as a lead structure for drug development, make it a subject of intense interest. As synthetic chemistry continues to advance, the accessibility of enantiomerically pure compounds like this one will further drive innovation in medicinal chemistry and drug discovery.
2007107-61-9 (2-Propanone, 1-[(1R,2S)-2-aminocyclopentyl]-, rel-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)